Cas no 1795481-90-1 (3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione)

• Product Name: 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione
• CAS No: 1795481-90-1
• MF: C₁₄H₁₆N₂O₄S₂
• MW: 340.417840957642
• CID: 5369886
• Update Time: 2025-07-20

3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione

• Inchi： 1S/C14H16N2O4S2/c17-13-10-21-14(18)16(13)11-6-8-15(9-7-11)22(19,20)12-4-2-1-3-5-12/h1-5,11H,6-10H2
• InChI Key： XBBSZHNLPXSMRQ-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(S(C3=CC=CC=C3)(=O)=O)CC2)C1=O

Experimental Properties

• Density: 1.475±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.2±60.0 °C(Predicted)
• pka: -2.46±0.20(Predicted)

Additional information on 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione

3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione (CAS No. 1795481-90-1): An Overview

3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione (CAS No. 1795481-90-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazolidinedione class, which is known for its potential therapeutic applications, particularly in the treatment of metabolic disorders such as diabetes. The unique structure of 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione includes a phenylsulfonyl group and a piperidinyl moiety, contributing to its pharmacological properties and biological activity.

The thiazolidinedione scaffold is well-known for its ability to act as peroxisome proliferator-activated receptor gamma (PPARγ) agonists. PPARγ is a nuclear receptor that plays a crucial role in regulating glucose metabolism and lipid homeostasis. By activating PPARγ, thiazolidinediones can improve insulin sensitivity and reduce hyperglycemia, making them valuable candidates for the treatment of type 2 diabetes mellitus (T2DM). Recent studies have shown that 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione exhibits potent PPARγ agonist activity, suggesting its potential as a novel therapeutic agent.

In addition to its anti-diabetic properties, 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione has been investigated for its anti-inflammatory effects. Chronic inflammation is a key factor in the pathogenesis of T2DM and other metabolic disorders. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation and improving metabolic health. These findings highlight the multifaceted therapeutic potential of 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione.

The pharmacokinetic properties of 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione have also been studied extensively. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs via cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted through both renal and hepatic pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione in patients with T2DM. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

Beyond its primary application in diabetes management, 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione has also shown promise in other areas of research. For instance, studies have explored its potential as an anti-cancer agent due to its ability to modulate cell proliferation and apoptosis pathways. In vitro experiments have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione may have broader therapeutic applications beyond metabolic disorders.

The structural features of 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione have been extensively analyzed using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided detailed insights into the compound's molecular structure and conformational flexibility. The phenylsulfonyl group is believed to play a crucial role in enhancing the compound's stability and bioavailability, while the piperidinyl moiety contributes to its binding affinity for PPARγ receptors.

In conclusion, 3-[1-(Phenylsulfonyl)-4-piperidinyl]-2,4-thiazolidinedione (CAS No. 1795481-90-1) represents a promising candidate for the development of novel therapeutics targeting metabolic disorders such as T2DM. Its potent PPARγ agonist activity, anti-inflammatory effects, and favorable pharmacokinetic properties make it an attractive molecule for further investigation in both preclinical and clinical settings. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical practice.